JNJ-31020028

• CAS No.: 1094873-14-9
• Product Name: JNJ-31020028
• Molecular Formula: C₃₄H₃₆FN₅O₂
• Molecular Weight: 565.7 g/mol
• IUPAC Name: N-[4-[4-[2-(diethylamino)-2-oxo-1-phenylethyl]piperazin-1-yl]-3-fluorophenyl]-2-pyridin-3-ylbenzamide
• Standard InChI: InChI=1S/C34H36FN5O2/c1-3-38(4-2)34(42)32(25-11-6-5-7-12-25)40-21-19-39(20-22-40)31-17-16-27(23-30(31)35)37-33(41)29-15-9-8-14-28(29)26-13-10-18-36-24-26/h5-18,23-24,32H,3-4,19-22H2,1-2H3,(H,37,41)
• Standard InChIKey: OVUNRYUVDVWTTE-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C(C1=CC=CC=C1)N2CCN(CC2)C3=C(C=C(C=C3)NC(=O)C4=CC=CC=C4C5=CN=CC=C5)F
• Canonical SMILES: CCN(CC)C(=O)C(C1=CC=CC=C1)N2CCN(CC2)C3=C(C=C(C=C3)NC(=O)C4=CC=CC=C4C5=CN=CC=C5)F
• Description: JNJ-31020028 is a novel, selective, brain-penetrant neuropeptide Y Y2 receptor antagonist. JNJ-31020028 was shown to have high affinity for both human and rodent Y2 receptors. The antagonistic property of JNJ-31020028 for the Y2 receptor was demonstrated via inhibition of PYY-stimulated calcium response in KAN-Ts cells expressing a chimeric G protein. After subcutaneous administration, the Y2 antagonist was found to penetrate into the brain and dose dependently occupy Y2 receptor binding sites, demonstrating that the compound engaged its target in the CNS. JNJ-31020028 (15 mg/kg, s.c.) did reverse the anxiogenic effects of withdrawal from a single bolus dose of alcohol on the elevated plus-maze, confirming the anxiolytic-like properties of Neuropeptide Y2 antagonism. JNJ-31020028 has antidepressant like effects in the olfactory bulbectomized model.
• Purity: 98%
• Synonyms: Jnj-31020028; JNJ31020028; JNJ 31020028; N-[4-[4-[2-(diethylamino)-2-oxo-1-phenylethyl]piperazin-1-yl]-3-fluorophenyl]-2-pyridin-3-ylbenzamide
• Reference: 1: Morales-Medina JC, Dumont Y, Bonaventure P, Quirion R. Chronic administration of the Y2 receptor antagonist, JNJ-31020028, induced anti-depressant like-behaviors in olfactory bulbectomized rat. Neuropeptides. 2012;46(6):329–334. doi:10.1016/j.npep.2012.09.009; 2: Swanson DM, Wong VD, Jablonowski JA, et al. The discovery and synthesis of JNJ 31020028, a small molecule antagonist of the Neuropeptide Y Y₂ receptor. Bioorg Med Chem Lett. 2011;21(18):5552–5556. doi:10.1016/j.bmcl.2011.06.136; 3: Cippitelli A, Rezvani AH, Robinson JE, et al. The novel, selective, brain-penetrant neuropeptide Y Y2 receptor antagonist, JNJ-31020028, tested in animal models of alcohol consumption, relapse, and anxiety. Alcohol. 2011;45(6):567–576. doi:10.1016/j.alcohol.2010.09.003; 4: Shoblock JR, Welty N, Nepomuceno D, et al. In vitro and in vivo characterization of JNJ-31020028 (N-(4-{4-[2-(diethylamino)-2-oxo-1-phenylethyl]piperazin-1-yl}-3-fluorophenyl)-2-pyridin-3-ylbenzamide), a selective brain penetrant small molecule antagonist of the neuropeptide Y Y(2) receptor. Psychopharmacology (Berl). 2010;208(2):265–277. doi:10.1007/s00213-009-1726-x; 5: Aydin C, Oztan O, Isgor C. Effects of a selective Y2R antagonist, JNJ-31020028, on nicotine abstinence-related social anxiety-like behavior, neuropeptide Y and corticotropin releasing factor mRNA levels in the novelty-seeking phenotype. Behav Brain Res. 2011;222(2):332–341. doi:10.1016/j.bbr.2011.03.067; 6: Winterdahl M, Audrain H, Landau AM, et al. PET brain imaging of neuropeptide Y2 receptors using N-11C-methyl-JNJ-31020028 in pigs. J Nucl Med. 2014;55(4):635–639. doi:10.2967/jnumed.113.125351
• PubChem Compound: 25134625
• Last Modified: Nov 11 2021